1-(2-Ethylsulfinylcyclohexyl)-3-[2-(oxan-2-yl)ethyl]urea

• IUPAC Name: 1-(2-ethylsulfinylcyclohexyl)-3-[2-(oxan-2-yl)ethyl]urea
• InChI: InChI=1S/C16H30N2O3S/c1-2-22(20)15-9-4-3-8-14(15)18-16(19)17-11-10-13-7-5-6-12-21-13/h13-15H,2-12H2,1H3,(H2,17,18,19)
• InChI Key: MHEBYHLYXMXHKZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)C1CCCCC1NC(=O)NCCC2CCCCO2
• Molecular Formula: C16H30N2O3S
• Molecular Weight: 330.5 g/mol

Description

1-(2-Ethylsulfinylcyclohexyl)-3-[2-(oxan-2-yl)ethyl]urea, commonly known as ECA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. ECA is a white crystalline powder that has been synthesized through various methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of ECA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. ECA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. ECA has also been reported to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in various cellular processes.
Biochemical and physiological effects:
ECA has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antidiabetic effects. ECA has been reported to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. ECA has also been shown to improve glucose metabolism and insulin sensitivity in animal studies.

Advantages and Limitations for Lab Experiments

ECA has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, ECA also has some limitations, including its relatively high cost and limited availability. Additionally, ECA may have some toxicity at high doses, which should be taken into consideration when designing experiments.

Future Directions

There are several future directions for the research on ECA, including further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in various fields. In medicine, ECA could be further studied for its potential to treat various diseases, including cancer, Alzheimer's disease, and diabetes. In agriculture, ECA could be investigated for its potential to improve crop yield and resist pests and diseases. In material science, ECA could be explored for its potential use in the synthesis of novel materials.
Conclusion:
In conclusion, ECA is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. ECA can be synthesized through various methods and has shown promising results in several studies. ECA has been studied for its potential applications in medicine, agriculture, and material science. The mechanism of action of ECA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. ECA has various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antidiabetic effects. ECA has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, ECA also has some limitations, including its relatively high cost and limited availability. There are several future directions for the research on ECA, including further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in various fields.

Synthesis Methods

ECA can be synthesized through various methods, including the reaction of cyclohexylamine with ethylsulfinyl chloride and subsequent reaction with 2-(oxan-2-yl)ethyl isocyanate. Another method involves the reaction of cyclohexyl isocyanate with 2-(oxan-2-yl)ethylamine and subsequent reaction with ethylsulfinyl chloride. Both methods have been reported to yield ECA with high purity.

Scientific Research Applications

ECA has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, ECA has been investigated for its anti-inflammatory properties and its potential to treat various diseases, including cancer, Alzheimer's disease, and diabetes. In agriculture, ECA has been studied for its ability to improve crop yield and resist pests and diseases. In material science, ECA has been investigated for its potential use in the synthesis of novel materials.